
What is Thrombocytopenia and Why Does it
Occur with Alrizomadlin?

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Alrizomadlin

CAS No.: 1818393-16-6

Cat. No.: S516659

Get Quote

Thrombocytopenia is an abnormally low level of platelets in the blood, which are essential for clotting [1]

[2]. In the context of Alrizomadlin therapy, this is a treatment-related adverse event (TRAE), not an

autoimmune disorder like classic ITP [3] [4] [5]. The condition arises as an on-target effect because p53

activation can temporarily suppress the production of megakaryocytes, the cells in the bone marrow that

create platelets [1].

Clinical Incidence and Severity with Alrizomadlin

The following table summarizes the key hematological adverse events reported in clinical trials for

Alrizomadlin, both as a monotherapy and in combination with other agents.

Adverse Event
Incidence in
Monotherapy (Grade
3/4) [3] [4]

Incidence with
Pembrolizumab (All
Grades) [5]

Incidence with
Carboplatin (All
Grades) [6]

Thrombocytopenia 33.3% 36.9% 100%

Lymphocytopenia 33.3% Not Specified Not Specified

Neutropenia 23.8% 15.4% 75%
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Adverse Event
Incidence in
Monotherapy (Grade
3/4) [3] [4]

Incidence with
Pembrolizumab (All
Grades) [5]

Incidence with
Carboplatin (All
Grades) [6]

Anemia 23.8% 11.9% 100%

Key Clinical Findings:

Dose Relationship: Thrombocytopenia was identified as a dose-limiting toxicity (DLT). One patient
in a 200 mg cohort experienced DLTs of thrombocytopenia and febrile neutropenia, leading to the

establishment of a maximum tolerated dose (MTD) of 150 mg and a recommended Phase II dose
(RP2D) of 100 mg [3] [4].

Outcome: This adverse event is generally manageable with dose modifications and typically resolves
after stopping the drug [7].

Combination Therapy Risk: The risk and severity of hematological toxicities, including
thrombocytopenia, are significantly increased when Alrizomadlin is combined with chemotherapy

agents like carboplatin [6].

Monitoring and Diagnostic Protocol

Consistent and careful monitoring is crucial for the early detection and management of thrombocytopenia.

Monitoring Parameter Frequency & Action

| Complete Blood Count (CBC) with Differential | Baseline: Before initiating treatment. During

Therapy: Obtain at regular intervals throughout the treatment cycles. The specific frequency should be

defined in your study protocol [8]. | | Clinical Symptoms | Educate research staff and patients to watch for

and immediately report signs of bleeding, such as petechiae (small red/purple spots on skin), unusual

bruising, bleeding from gums/nose, or heavier menstrual flow [8] [1] [2]. |

Diagnostic Workflow: The following diagram outlines the recommended clinical decision pathway based on

platelet count, adapted from general thrombocytopenia management principles [8].
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Thrombocytopenia Management Workflow

Check Platelet Count
(Post-Baseline)

Platelet Count
< 100,000/μL?

Recheck CBC immediately
Rule out pseudothrombocytopenia
(e.g., use different anticoagulant)

Yes

Continue monitoring
per protocol schedule

No

Thrombocytopenia
Confirmed?

Consult a Hematologist
Consider dose hold/modification

per protocol

Yes No

Platelet Count
< 30,000/μL

OR
Bleeding Symptoms?

No
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URGENT Action
Contact hematologist immediately

Send to emergency if severe bleeding
Treatment may be required

Yes

Click to download full resolution via product page

Management and Dose Modification Strategies

For researchers designing clinical protocols, the following strategies are critical.

Action Implementation in a Study Protocol

Dose Modification Clearly define criteria for dose holds, reductions, or discontinuations based on

platelet count thresholds and severity of symptoms. The RP2D of 100 mg every
other day for 21 days of a 28-day cycle was established to improve tolerability

[3] [4].

Treatment
Discontinuation

In clinical trials, treatment was withheld until recovery from toxicities.

Permanently discontinue Alrizomadlin for life-threatening bleeding or failure to
recover from hematological toxicity [3] [5].

Concomitant
Medication Review

Avoid concomitant use of drugs that increase bleeding risk (e.g., aspirin,
NSAIDs, anticoagulants) unless absolutely necessary [1].

Combination
Therapy Caution

Exercise extreme caution when combining Alrizomadlin with other
myelosuppressive agents (e.g., chemotherapy). This significantly increases the

risk of severe hematological toxicity and may require more intensive monitoring
and supportive care [6].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s516659?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/39002360/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11452328/
https://pubmed.ncbi.nlm.nih.gov/39002360/
https://www.aimatmelanoma.org/alrizomadlin/
https://www.drugs.com/health-guide/thrombocytopenia.html
https://www.sciencedirect.com/science/article/pii/S0360301624000671
https://www.smolecule.com/products/s516659?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Considerations for Preclinical and Clinical
Development

Patient Stratification: The antitumor activity of Alrizomadlin is most promising in tumors with MDM2
amplification and wild-type TP53 [3] [4] [6]. Enriching study populations with these biomarkers may
improve the therapeutic window.

Mechanism vs. Immune-Mediated: It is vital to distinguish this treatment-related, likely mechanism-
based thrombocytopenia from immune-mediated conditions like classic ITP or Heparin-Induced

Thrombocytopenia (HIT), as the underlying cause and management differ [7] [2].
Combination with Immunotherapy: When combining Alrizomadlin with PD-1 inhibitors like

pembrolizumab, the thrombocytopenia profile is consistent with monotherapy, but overall toxicity must
be managed carefully [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. : Causes, Symptoms and Treatment Options Thrombocytopenia Guide [drugs.com]

2. (Low Platelet Count): Causes, Symptoms, and... Thrombocytopenia [webmd.com]

3. A first-in-human phase I study of a novel MDM2/p53 inhibitor alrizomadlin in advanced solid tumors

- PubMed [pubmed.ncbi.nlm.nih.gov]

4. A first-in-human phase I study of a novel MDM2/p53 ... [pmc.ncbi.nlm.nih.gov]

5. FDA Orphan Drug Designation Granted to Melanoma Drug Alrizomadlin - AIM at Melanoma

Foundation [aimatmelanoma.org]

6. 8 Phase I/II Study of A Novel MDM-2 Inhibitor (APG-115- ... [sciencedirect.com]

7. Drug-induced thrombocytopenia: pathogenesis, evaluation, and ... [ncbi.nlm.nih.gov]

8. Management of immune thrombocytopenia in multiple sclerosis patients treated with alemtuzumab:

a Belgian consensus - PMC [ncbi.nlm.nih.gov]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s516659?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39002360/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11452328/
https://www.sciencedirect.com/science/article/pii/S0360301624000671
https://ncbi.nlm.nih.gov/pmc/articles/PMC4413903
https://www.webmd.com/a-to-z-guides/thrombocytopenia-symptoms-causes-treatments
https://www.smolecule.com/products/s516659?utm_src=pdf-body
https://www.aimatmelanoma.org/alrizomadlin/
https://www.smolecule.com/products/s516659?utm_src=pdf-custom-synthesis
https://www.drugs.com/health-guide/thrombocytopenia.html
https://www.webmd.com/a-to-z-guides/thrombocytopenia-symptoms-causes-treatments
https://pubmed.ncbi.nlm.nih.gov/39002360/
https://pubmed.ncbi.nlm.nih.gov/39002360/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11452328/
https://www.aimatmelanoma.org/alrizomadlin/
https://www.aimatmelanoma.org/alrizomadlin/
https://www.sciencedirect.com/science/article/pii/S0360301624000671
https://ncbi.nlm.nih.gov/pmc/articles/PMC4413903
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5857274/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5857274/
https://www.smolecule.com/products/s516659?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [What is Thrombocytopenia and Why Does it Occur with

Alrizomadlin?]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b516659#managing-alrizomadlin-thrombocytopenia-adverse-

events]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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